Cas no 2161836-67-3 (2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid
• CAS No: 2161836-67-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6385696
• PubChem ID: 165803690
• Update Time: 2025-10-28

2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-1-methylpiperidin-3-yl)acetic acid
• EN300-1284159
• 2161836-67-3

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)14-13(8-10(16)17)6-5-7-15(4)9-13/h5-9H2,1-4H3,(H,14,18)(H,16,17)
• InChI Key： RRAMBBIJPPBBHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CN(C)CCC1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid (CAS No. 2161836-67-3)

2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid (CAS No. 2161836-67-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique piperidine backbone modified with a tert-butoxycarbonyl (Boc) protecting group and an acetic acid side chain, making it a versatile intermediate for drug discovery and peptide synthesis. Its structural complexity and functional groups have garnered attention in medicinal chemistry, particularly for targeting neurological disorders and metabolic pathways.

The compound's Boc-protected amino group enhances its stability during synthetic processes, a critical feature for researchers developing small-molecule therapeutics. Recent studies highlight its relevance in GPCR (G-protein-coupled receptor) modulation, a hot topic in drug development due to its implications in chronic diseases like diabetes and hypertension. The acetic acid moiety further allows for conjugation with other pharmacophores, enabling the creation of bioconjugates with improved bioavailability.

In the context of AI-driven drug design, CAS No. 2161836-67-3 has emerged as a candidate for virtual screening and molecular docking studies. Computational models predict its affinity for enzyme active sites, aligning with the growing demand for precision medicine solutions. Researchers are also exploring its role in prodrug formulations, where its Boc group can be selectively cleaved to release active metabolites.

From an industrial perspective, the compound's synthesis involves green chemistry principles, addressing the pharmaceutical sector's push toward sustainable manufacturing. Optimized routes using catalytic hydrogenation and microwave-assisted reactions have been reported, reducing waste and energy consumption—a response to the global focus on ESG (Environmental, Social, and Governance) compliance.

Analytical characterization of 2-(3-{(tert-butoxy)carbonylamino}-1-methylpiperidin-3-yl)acetic acid typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Its chromatographic purity (>98%) makes it suitable for high-throughput screening (HTS) platforms, a key requirement in modern drug discovery pipelines.

As the scientific community prioritizes neurodegenerative disease research, this compound's piperidine scaffold draws parallels to FDA-approved acetylcholinesterase inhibitors. Its potential to cross the blood-brain barrier (BBB) is under investigation, coinciding with rising Google searches for "BBB-penetrant molecules" and "CNS drug delivery."

In summary, CAS No. 2161836-67-3 represents a convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications—from peptide mimetics to catalysis—position it as a compound of enduring interest in both academic and industrial settings.